Cas no 2757924-54-0 (2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide)

• Product Name: 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide
• CAS No: 2757924-54-0
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 5627530
• PubChem ID: 165765762
• Update Time: 2025-05-25

2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-N-[(pyrrolidin-3-yl)methyl]pyrimidine-5-carboxamide
• EN300-28317745
• 2757924-54-0
• 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide

• Inchi： 1S/C11H15ClN4O/c1-16(7-8-2-3-13-4-8)10(17)9-5-14-11(12)15-6-9/h5-6,8,13H,2-4,7H2,1H3
• InChI Key： PLGSPYKRYOGVDY-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C(N(C)CC1CNCC1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide

Professional Introduction to Compound with CAS No. 2757924-54-0 and Product Name: 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide

The compound with the CAS number 2757924-54-0 and the product name 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates several key functional groups, including a chloro substituent, a methylpyrimidine core, and a pyrrolidine moiety, which collectively contribute to its unique chemical and pharmacological properties.

In recent years, there has been a growing interest in the development of novel pyrimidine derivatives as pharmacological agents. Pyrimidines are fundamental structural units in nucleic acids and have been extensively explored for their therapeutic potential. Among these derivatives, 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide has emerged as a promising candidate for further investigation. The presence of the chloro group at the 2-position of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the N-methyl and N-(pyrrolidin-3-yl)methyl substituents contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that pyrimidine-based molecules exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of functional groups in 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, studies have shown that similar pyrimidine derivatives can inhibit the activity of enzymes involved in cancer cell proliferation and survival.

The pyrrolidine moiety in this compound is particularly noteworthy, as it is known to enhance binding affinity and selectivity towards certain biological receptors. This feature makes 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide a promising scaffold for designing drugs that target specific pathological pathways. Moreover, the chloro group at the 2-position of the pyrimidine ring can be readily modified through various chemical reactions, allowing for further optimization of its pharmacological properties.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in drug discovery. By using sophisticated algorithms to predict the interactions between 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide and biological targets, researchers can gain valuable insights into its potential therapeutic effects. These computational studies have revealed that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation.

In addition to its pharmacological potential, 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide has shown promise in preclinical studies. Animal models have demonstrated that this compound can modulate key signaling pathways associated with various diseases. For example, it has been observed to reduce inflammation and oxidative stress in vivo, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that it may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders.

The synthesis of 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound efficiently on a laboratory scale. These methods include palladium-catalyzed cross-coupling reactions, which are essential for forming the carbon-nitrogen bonds within the molecule. Additionally, protecting group strategies are employed to safeguard reactive sites during synthesis, ensuring that the final product is free from impurities.

As research continues to evolve, new applications for 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide are likely to emerge. The combination of its unique structural features and promising biological activities makes it a valuable asset in the pharmaceutical industry. Future studies may explore its potential as an antiviral agent or in combination therapies targeting multiple disease pathways simultaneously.

The development of novel pharmaceuticals is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, and clinicians. 2-chloro-N-methyl-N-(pyrrolidin-3-yl)methylpyrimidine-5-carboxamide exemplifies how advances in chemical synthesis can lead to discoveries with significant therapeutic implications. By leveraging cutting-edge technologies and innovative methodologies, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.